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Abstract

Sodium gentisate, the sodium salt of gentisic acid (2,5-dihydroxybenzoic acid), is a compound
of significant interest in pharmaceutical and chemical research. As a metabolite of aspirin, it
possesses inherent anti-inflammatory and analgesic properties. Its chemical structure, featuring
both carboxylate and phenolic hydroxyl groups, imparts a range of notable chemical properties,
including antioxidant activity and specific solubility and stability profiles. This technical guide
provides a comprehensive overview of the core chemical properties of sodium gentisate,
presenting quantitative data, detailed experimental methodologies, and visual representations
of key processes and mechanisms to support advanced research and development.

Chemical Identity and Structure

Sodium gentisate is an organic sodium salt consisting of a sodium cation and a gentisate
anion. The gentisate anion is derived from gentisic acid, a dihydroxybenzoic acid.

IUPAC Name: Sodium 2,5-dihydroxybenzoate[1]

Synonyms: Gentisic acid sodium salt, Sodium 5-hydroxysalicylate, Gentisate Sodium[1][2][3]

CAS Number: 4955-90-2[1][2][3]

Chemical Formula: C7HsNaOa4[1][4]
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e Molecular Weight: 176.10 g/mol [1][3][4]

The chemical structure of sodium gentisate is characterized by a benzene ring substituted
with a carboxylate group and two hydroxyl groups at positions 2 and 5.

Physicochemical Properties

The physicochemical properties of sodium gentisate are crucial for its formulation, delivery,
and biological activity. These properties are summarized in the tables below.

ble 1: C | Physicachemical :

Property Value Source(s)

White to off-white or reddish
Appearance ) [5]
crystalline powder.

Melting Point >220°C (decomposes) [2]

pKa (of Gentisic Acid) 2.97 [6]

Table 2: Solubility Profile

Solvent Solubility Source(s)
Water Soluble [2]

Ethanol Soluble (for Gentisic Acid) [6]

Diethyl Ether Soluble (for Gentisic Acid) [6]
Acetone Soluble (for Gentisic Acid) [6]

DMSO Soluble

Note: Quantitative solubility data for sodium gentisate is not readily available in the public
domain. The solubility of the parent compound, gentisic acid, is provided for reference.

Stability and Reactivity
Chemical Stability
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Sodium gentisate is generally stable under standard storage conditions. However, its stability
can be influenced by several factors:

e pH: In acidic solutions, sodium gentisate will be protonated to form gentisic acid, which has
different solubility characteristics. The stability of gentisate is pH-dependent, with its
antioxidant capacity being more pronounced at a pH greater than 4.5.

o Temperature: While stable at room temperature, prolonged exposure to high temperatures
can lead to decomposition, as indicated by its high melting point with decomposition.[2]

o Light: As a phenolic compound, sodium gentisate may be sensitive to light. Photostability
studies are recommended for formulations containing this compound to assess potential
degradation upon light exposure.

o Oxidizing Agents: Sodium gentisate is susceptible to oxidation, a property that underlies its
antioxidant activity. It should be stored away from strong oxidizing agents.

Antioxidant Activity

The antioxidant properties of sodium gentisate are a key aspect of its chemical reactivity and
biological activity. The dihydroxy substitution on the benzene ring allows for the scavenging of
free radicals.

The primary mechanism of its antioxidant action involves the donation of a hydrogen atom from
one of its phenolic hydroxyl groups to a free radical, thereby neutralizing the radical. This
process generates a phenoxyl radical of gentisate, which is relatively stable due to resonance
delocalization, making it less likely to propagate further radical chain reactions.[7]

Gentisic acid has been shown to efficiently scavenge hydroxyl radicals and organohaloperoxyl
radicals.[5][7] The resulting phenoxyl radical can be repaired by other antioxidants, such as
ascorbate.[7] The antioxidant activity of gentisic acid is attributed to its phenoxyl group.[5][7]

Experimental Protocols
Synthesis of Sodium Gentisate

A common method for the synthesis of sodium gentisate involves the carboxylation of
hydroquinone, followed by neutralization.
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Workflow for Sodium Gentisate Synthesis

Carboxylation of Hydroquinone

Charge autoclave with hydroquinone, sodium carbonate, and solvent (e.g., o-dichlorobenzene)

Y

Pressurize with CO2 and heat to 185-190°C

\

Maintain reaction for ~12 hours

\

Cool and vent autoclave

Isolation and Purific‘ tion of Gentisic Acid

Dilute reaction mixture with water and filter

Y

Acidify filtrate to pH ~2.5 with a strong acid (e.g., H2S04)

\

Extract with an organic solvent (e.g., butanol)

\

Evaporate the organic solvent to obtain crude gentisic acid

\

Recrystallize from water to purify

Formation of S‘ dium Gentisate

Dissolve purified gentisic acid in a suitable solvent (e.g., water)

Y

Add a stoichiometric amount of sodium hydroxide or sodium bicarbonate solution

\

Isolate sodium gentisate by evaporation or precipitation

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of sodium gentisate.
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Determination of pKa by Potentiometric Titration

The acid dissociation constant (pKa) of the parent gentisic acid is a critical parameter
influencing the behavior of sodium gentisate in solution. Potentiometric titration is a standard
method for its determination.

Workflow for pKa Determination by Potentiometric Titration

Prepare a standard solution of gentisic acid of known concentration Calibrate pH meter with standard buffers (e.g., pH 4, 7, 10)

\ /

Place the gentisic acid solution in a titration vessel and immerse the pH electrode

:

Titrate with a standardized solution of a strong base (e.g., NaOH) in small increments

:

Record the pH after each addition of titrant, allowing the reading to stabilize

:

Plot the recorded pH values against the volume of titrant added

:

Determine the equivalence point from the titration curve (point of steepest slope)

:

Identify the pH at half the equivalence point volume

The pH at the half-equivalence point is equal to the pKa
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Caption: A step-by-step process for determining the pKa of gentisic acid.

Determination of Aqueous Solubility

The shake-flask method is a widely accepted technique for determining the equilibrium
solubility of a compound.

e Preparation: Add an excess amount of sodium gentisate to a known volume of purified
water in a sealed, inert container (e.g., a glass vial).

o Equilibration: Agitate the container at a constant temperature (e.g., 25°C or 37°C) for a
sufficient period to ensure equilibrium is reached (typically 24-48 hours). The presence of
undissolved solid should be visually confirmed.

e Phase Separation: After equilibration, allow the suspension to settle. Separate the saturated
solution from the excess solid by centrifugation and/or filtration through a non-adsorptive
filter (e.g., @ 0.22 um PTFE filter).

» Quantification: Accurately dilute an aliquot of the clear, saturated solution with a suitable
solvent.

e Analysis: Determine the concentration of sodium gentisate in the diluted solution using a
validated analytical method, such as UV-Vis spectrophotometry or High-Performance Liquid
Chromatography (HPLC).

o Calculation: Calculate the original concentration of sodium gentisate in the saturated
solution, taking into account the dilution factor. This value represents the equilibrium
solubility.

Signaling Pathways and Mechanisms of Action

While sodium gentisate itself does not directly participate in complex signaling pathways in
the same manner as a receptor agonist or antagonist, its primary chemical property of
antioxidant activity is crucial to its biological effects. The mechanism by which it mitigates
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oxidative stress can be visualized as a direct chemical interaction rather than a cascade of
signaling events.

Antioxidant Mechanism of Gentisate

Antioxidant Mechanism of Gentisate

Gentisate Anion Antioxidant (e.g., Ascorbate)

donates He

Free Radical (Re)

loses He

Gentisate Phenoxyl Radical

Click to download full resolution via product page

Neutralized Molecule (RH)

Caption: The free radical scavenging action of the gentisate anion.

Conclusion

Sodium gentisate is a multifaceted compound with a well-defined chemical profile. Its
properties, particularly its antioxidant capacity, solubility, and stability, are of paramount
importance for its application in pharmaceutical and other scientific fields. The experimental
protocols and data presented in this guide offer a foundational understanding for researchers
and developers working with this compound. Further investigation into quantitative solubility
and a more detailed stability analysis under various stress conditions would be beneficial for
optimizing its use in future applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/benzoic-acid_-2_5-dihydroxy-_-monosodium-salt
https://pubchem.ncbi.nlm.nih.gov/compound/benzoic-acid_-2_5-dihydroxy-_-monosodium-salt
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2228307.htm
https://www.pharmacompass.com/chemistry-chemical-name/sodium-gentisate
https://www.pharmacompass.com/chemistry-chemical-name/sodium-gentisate
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/DX2PUD5H82
https://www.researchgate.net/publication/51738408_Antioxidant_activity_and_free_radical_scavenging_reactions_of_gentisic_acid_In-vitro_and_pulse_radiolysis_studies
https://en.wikipedia.org/wiki/Gentisic_acid
https://pubmed.ncbi.nlm.nih.gov/22023109/
https://pubmed.ncbi.nlm.nih.gov/22023109/
https://www.benchchem.com/product/b10858374#what-are-the-chemical-properties-of-sodium-gentisate
https://www.benchchem.com/product/b10858374#what-are-the-chemical-properties-of-sodium-gentisate
https://www.benchchem.com/product/b10858374#what-are-the-chemical-properties-of-sodium-gentisate
https://www.benchchem.com/product/b10858374#what-are-the-chemical-properties-of-sodium-gentisate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10858374?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10858374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10858374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

